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Compound of Interest

Compound Name: 2-Fluoro-5-iodonitrobenzene

CAS No.: 364-75-0

Cat. No.: B1590883

Get Quote

CAS: 364-75-0 | Formula: C₆H₃FINO₂ | Mol.[1] Weight: 267.00 g/mol [2][3]

Executive Summary & Chemical Identity
2-Fluoro-5-iodonitrobenzene is a bifunctional electrophile widely utilized in medicinal

chemistry for its ability to undergo orthogonal functionalization.

The Fluorine Handle (C-2): Activated by the ortho-nitro group, this position is highly

susceptible to Nucleophilic Aromatic Substitution (SₙAr).[1]

The Iodine Handle (C-5): Serves as a prime site for Palladium-catalyzed cross-coupling

(Suzuki-Miyaura, Sonogashira, Heck).[1]

While standard Safety Data Sheets (SDS) often classify this compound as a Skin/Eye Irritant

(H315/H319), researchers must treat it with the elevated caution accorded to

halonitrobenzenes. Structurally related compounds (e.g., 2-fluoronitrobenzene) are known to

be fatal in contact with skin and potent methemoglobinemia inducers. This guide adopts a

Precautionary Safety Strategy, assuming high toxicity and skin sensitization potential.
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Hazard Identification & Toxicology (The "Why")
GHS Classification & Structural Alerts

Hazard Category GHS Code Description Mechanistic Insight

Acute Toxicity
H301/H311 (Class

Assumption)

Toxic if swallowed or

in contact with skin.[4]

[5][6][7]

Nitroaromatics are

rapidly absorbed

through the skin. The

nitro group can be

metabolically reduced

to a hydroxylamine,

oxidizing ferrous

hemoglobin (Fe²⁺) to

ferric (Fe³⁺), causing

methemoglobinemia

(oxygen deprivation).

Skin/Eye Irritant H315 / H319

Causes skin/serious

eye irritation.[4][5][6]

[8][9]

The activated C-F

bond is a potent

alkylating agent,

capable of reacting

with nucleophilic

residues on biological

proteins, leading to

contact dermatitis and

sensitization.

STOT - RE H373
May cause organ

damage.[6][8][9]

Chronic exposure to

nitro-halo compounds

often targets the

blood, liver, and

spleen.

Physical Hazards
Thermal Instability: Nitro compounds possess high energy potential. While this specific

derivative is generally stable at room temperature, the introduction of heat (during SₙAr

reactions) or metal catalysts can lower the onset temperature of decomposition.
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Light Sensitivity: The C-I bond is photolabile. Prolonged exposure to light can liberate iodine

radicals, degrading the reagent and potentially initiating radical side reactions.

Engineering Controls & Personal Protective
Equipment (PPE)
Containment Strategy

Primary: All handling of the neat solid must occur inside a certified chemical fume hood.

Static Control: As a crystalline solid, static charge can cause powder scattering. Use anti-

static weighing boats and ionizers if available.

PPE Selection Logic
Standard nitrile examination gloves may offer insufficient protection against nitroaromatics

during prolonged contact.

Routine Handling (Solid/Weighing): Double-gloving with Nitrile (minimum 5 mil). Change

immediately upon contamination.

Solution Handling / Spill Cleanup:Laminate film gloves (e.g., Silver Shield® / Barrier®) are

required. Nitrobenzene derivatives permeate nitrile rubber rapidly (often <15 minutes).

PPE Decision Logic (Visualization)
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Task Assessment

Physical State?

Solid / Powder Solution / Mother Liquor

Scale?

PPE Level 3:
Laminate (Silver Shield) Gloves

+ Chem-Resistant Apron
+ Face Shield

High Permeation Risk

< 1 gram > 1 gram

PPE Level 1:
Fume Hood + Double Nitrile Gloves

+ Lab Coat + Goggles

PPE Level 2:
Level 1 + N95/P100 (if open sash)

+ Tyvek Sleeves

Click to download full resolution via product page

Figure 1: PPE Selection Matrix based on physical state and scale. Note the requirement for

Laminate gloves when handling solutions due to rapid permeation risks.

Operational Protocols
Weighing & Transfer

Preparation: Place a disposable absorbent pad (benchkote) in the fume hood. Pre-weigh the

receiving vessel (flask) to avoid transferring the solid back and forth.
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Transfer: Use a disposable spatula. Do not use metal spatulas that may generate sparks if

the powder is exceedingly dry/fine.

Decontamination: Immediately wipe the balance area with a solvent-dampened tissue

(Acetone/Ethanol) and dispose of the tissue as hazardous solid waste.

Reaction Setup (SₙAr Focus)
Because the fluorine is activated, reactions with amines or thiols are often exothermic.

Solvent Choice: Dissolve 2-Fluoro-5-iodonitrobenzene in the solvent (e.g., DMF, DMSO,

THF) before adding the nucleophile/base.

Addition: Add the nucleophile/base slowly at 0°C or room temperature to control the

exotherm.

Monitoring: Monitor by TLC or LCMS. Do not heat the reaction to reflux immediately; verify

the exotherm has subsided.

Quenching & Workup
Quench: Slowly add saturated aqueous Ammonium Chloride (NH₄Cl) or water. Caution: If

Sodium Hydride (NaH) was used as a base, quench under inert gas with extreme care.

Extraction: Use Ethyl Acetate or Dichloromethane.

Washing: Wash the organic layer with water/brine to remove polar byproducts (fluoride salts).

Note: The aqueous waste will contain fluoride ions and potentially unreacted nitro-

aromatics. Do not pour down the drain.

Reaction Workflow (Visualization)

Setup:
Dissolve Reagent

(Cool to 0°C)

Addition:
Add Nucleophile/Base

Dropwise

Controlled Monitor:
Check Exotherm

TLC/LCMS

Quench:
Sat. NH4Cl
(Vent Gas)

Complete Waste:
Segregate Halogenated

Organic Waste

Click to download full resolution via product page
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Figure 2: Step-by-step workflow for SₙAr reactions involving 2-Fluoro-5-iodonitrobenzene,

emphasizing thermal control.

Emergency Response
Scenario Immediate Action Medical/Follow-up

Skin Contact

Brush off dry powder first (do

not wet, as this increases

absorption).[8] Then wash with

soap and water for 15 mins.

[10]

Seek medical attention.[5][6][7]

[8][9][11][12][13] Monitor for

signs of methemoglobinemia

(blue lips/fingernails) for 24

hours.

Eye Contact

Rinse cautiously with water for

15 minutes.[10] Remove

contact lenses if present.[5][8]

[10]

Consult an ophthalmologist

immediately.

Inhalation

Move to fresh air.[5][9][10][13]

If breathing is difficult,

administer oxygen (trained

personnel only).

Monitor for pulmonary irritation.

[4]

Spill (Solid)

Cover with damp sand or

absorbent pads to prevent

dust. Scoop into a sealed

container.

Do not use a vacuum cleaner

(dust explosion risk).

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated). While stable at RT, refrigeration retards slow

decomposition and iodine liberation.

Light: Protect from light (Amber vials or foil-wrapped).

Incompatibilities: Strong bases (risk of runaway SₙAr), Strong Oxidizers, Reducing agents

(risk of reducing the nitro group exothermically).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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